Cas no 38418-10-9 (p-methylbenzyl benzoate)
p-methylbenzyl benzoate structure
Product Name:p-methylbenzyl benzoate
CAS No:38418-10-9
MF:C15H14O2
MW:226.270464420319
CID:923487
PubChem ID:170047
Update Time:2025-04-19
p-methylbenzyl benzoate Chemical and Physical Properties
Names and Identifiers
-
- p-methylbenzyl benzoate
- (4-methylphenyl)methyl benzoate
- 4-Methylbenzyl benzoate
- 4-Methylbenzylbenzoat
- AC1L54VU
- AC1Q65Y2
- Benzenemethanol, 4-methyl-, benzoate
- Benzenemethanol, benzoate
- Benzoesaeure-(4-methyl-benzylester)
- Benzoesaeure-< 4-methyl-benzylester>
- benzoic acid-(4-methyl-benzyl ester)
- CHEMBL498646
- SureCN2354687
- NSC155816
- Q63395411
- NS00057183
- EINECS 253-921-7
- SCHEMBL2354687
- DTXSID40885717
- NSC-155816
- Benzenemethanol, 4-methyl-, 1-benzoate
- BDBM50479180
- NSC 155816
- 38418-10-9
- AI3-08355
-
- Inchi: 1S/C15H14O2/c1-12-7-9-13(10-8-12)11-17-15(16)14-5-3-2-4-6-14/h2-10H,11H2,1H3
- InChI Key: VHSYVZKRJCCJMK-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1)=O)CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 226.09942
- Monoisotopic Mass: 226.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
p-methylbenzyl benzoate Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
38418-10-9 (p-methylbenzyl benzoate) Related Products
- 2528-16-7(Monobenzyl phthalate)
- 120-51-4(Benzyl benzoate)
- 1679-64-7(Mono-Methyl terephthalate)
- 87-24-1(Ethyl 2-methylbenzoate)
- 1459-93-4(Dimethyl isophthalate)
- 93-97-0(Benzoic anhydride)
- 94-08-6(Ethyl p-toluate)
- 99-36-5(Methyl 3-methylbenzoate)
- 140-11-4(Benzyl acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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